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Compound of Interest

Compound Name: 2-(2-bromophenyl)propanal
CAS No.: 212626-88-5
Cat. No.: B6145826
Get Quote
. J

EHS Operational Guide: Safe Handling and Disposal of 2-(2-Bromophenyl)propanal

In pharmaceutical research and organic synthesis, the management of chemical waste is as
critical as the experimental design itself. 2-(2-bromophenyl)propanal (CAS: 212626-88-5) is a
brominated aromatic aldehyde[1]. Because it contains both a reactive aldehyde moiety and a
covalently bound halogen (bromine), its disposal requires strict adherence to Environmental
Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines for
halogenated organic wastes[2].

This guide provides drug development professionals and laboratory scientists with the
mechanistic reasoning and procedural steps required to safely manage and dispose of this
compound.

Chemical Profile & EHS Classification

Before initiating disposal, it is essential to understand the physicochemical properties that
dictate the compound's waste classification.
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Property Specification EHS Implication
) Must be explicitly listed on
Chemical Name 2-(2-bromophenyl)propanal o
waste labels; no abbreviations.
Used for precise EHS
CAS Number 212626-88-5 _ _
inventory tracking[1].
Contains Bromine; mandates
Molecular Formula C9H9BrO o
"Halogenated" classification.
Aldehyde is prone to air
Functional Groups Aryl bromide, Aldehyde oxidation; keep containers
sealed.
o _ Requires specialized high-
Waste Classification Halogenated Organic Waste o )
temperature incineration[3].
Toxic to aquatic life and
Drain Disposal Strictly Prohibited disrupts wastewater

treatment[4][5].

The Causality of Halogenated Waste Segregation

A fundamental pillar of laboratory waste management is the strict segregation of halogenated
solvents (containing F, Cl, Br, or I) from non-halogenated solvents (e.g., acetone, ethanol,
hexane)[4][6].

The Mechanistic Reason: Standard organic waste is often bulked by EHS departments for
"fuels blending"—repurposed as fuel for industrial furnaces because it burns cleanly[4].
However, halogenated compounds like 2-(2-bromophenyl)propanal cannot be treated this
way. When combusted, halogens generate highly corrosive and toxic acidic gases (e.g.,
Hydrogen Bromide, HBI)[3].

To safely destroy halogenated waste, it must be sent to specialized rotary kiln incinerators
equipped with high-efficiency caustic scrubbers to neutralize the acidic exhaust[3].
Furthermore, improper combustion of halogenated organics can lead to the formation of highly
toxic dioxins and furans. Because this specialized incineration is highly resource-intensive, it
costs institutions significantly more to dispose of a drum of halogenated waste compared to

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/B6145826
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://ehs.cornell.edu/book/export/html/1312
https://safety.fsu.edu/sections/hazwastedisposal.php
https://ehs.cornell.edu/book/export/html/1312
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/si/hazardouswastereduction_si.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b6145826/docs?utm_src=pdf-body#2-2-bromophenyl-propanal-proper-disposal-procedures
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6145826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

non-halogenated waste[4]. If you mix even a small amount of 2-(2-bromophenyl)propanal into
a large carboy of non-halogenated waste, the entire container must be reclassified and treated

as halogenated waste, drastically increasing institutional costs[4][6].

Waste Routing Workflow

Waste Generation:
2-(2-bromophenyl)propanal

Is it mixed with
non-halogenated solvents?
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Halogenated Waste Halogenated Waste (High Cost)

Store in HDPE/Safety Can
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Apply RCRA Label:
‘Halogenated Organic Waste'
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High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix and EHS routing for halogenated organic waste.
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Step-by-Step EHS Disposal Protocol

To ensure compliance with RCRA regulations and institutional safety standards, follow this
procedural workflow for the disposal of 2-(2-bromophenyl)propanal:

Step 1: Point-of-Generation Segregation
« |dentify a dedicated waste container specifically designated for Halogenated Organic Waste.

o Ensure that no strong acids, bases, or oxidizing agents are present in this container, as the
aldehyde moiety in 2-(2-bromophenyl)propanal can undergo exothermic oxidation or
condensation reactions[4].

Step 2: Primary Containment

» Transfer the chemical or reaction mixture into the designated container (typically a 5-gallon
safety can or high-density polyethylene (HDPE) carboy provided by your EHS department)[4]

[6].

 Critical Action: The container lid must remain tightly closed at all times except when actively
adding waste[4]. Leaving the funnel in an open carboy violates EPA emissions regulations
and allows potentially harmful vapors to escape into the laboratory atmosphere.

Step 3: RCRA-Compliant Labeling

o Attach a standard Hazardous Waste tag to the container the moment the first drop of waste
is introduced[5].

o Clearly write the full chemical name: "2-(2-bromophenyl)propanal”. Do not use chemical
structures, acronyms, or shorthand (e.g., do not write "bromo-aldehyde").

o Check the box for "Halogenated Solvents" or write it explicitly in the hazard classification
section.

Step 4: Institutional EHS Transfer

» Never attempt to neutralize or treat halogenated organic waste in the laboratory, and never
discharge it into the laboratory sink or storm sewer[4][5].
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» Once the waste container is 80-90% full (do not overfill, leave headspace for vapor
expansion), submit a hazardous waste pickup request through your institution's EHS
portal[5].

o EHS personnel will transport the material to a central accumulation area before it is shipped
to a permitted Treatment, Storage, and Disposal Facility (TSDF) for safe destruction via
caustic-scrubbed rotary kiln incineration[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 2-(2-Bromophenyl)propanal| CAS 212626-88-5 [benchchem.com]
. ecfr.gov [ecfr.gov]

. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

. 7.2 Organic Solvents [ehs.cornell.edu]

. Environmental Health and Safety-Chemical Safety-Hazardous Waste [safety.fsu.edu]

°
(o2} ol iy w N -

. ehs.oregonstate.edu [ehs.oregonstate.edu]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://safety.fsu.edu/sections/hazwastedisposal.php
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://ehs.oregonstate.edu/
https://nepis.epa.gov/
https://safety.fsu.edu/
https://www.ecfr.gov/
https://www.benchchem.com/product/b6145826?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/B6145826
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://ehs.cornell.edu/book/export/html/1312
https://safety.fsu.edu/sections/hazwastedisposal.php
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/si/hazardouswastereduction_si.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6145826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e To cite this document: BenchChem. [2-(2-bromophenyl)propanal proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6145826/docs#2-2-bromophenyl-propanal-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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